Ethyl 7-methoxy-2-methylimidazo[1,2-a]pyridine-3-carboxylate

• IUPAC Name: ethyl 7-methoxy-2-methylimidazo[1,2-a]pyridine-3-carboxylate
• InChI: InChI=1S/C12H14N2O3/c1-4-17-12(15)11-8(2)13-10-7-9(16-3)5-6-14(10)11/h5-7H,4H2,1-3H3
• InChI Key: ZXDBHCOGVIUJJG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C2N1C=CC(=C2)OC)C
• Molecular Formula: C12H14N2O3
• DSSTOX Substance ID: DTXSID40704454
• Molecular Weight: 234.25 g/mol
• CAS RN: 854515-82-5

Description

“Ethyl 7-methoxy-2-methylimidazo[1,2-a]pyridine-3-carboxylate” is a chemical compound. Unfortunately, there is limited information available about this specific compound.

Synthesis Analysis

Imidazo[1,2-a]pyridines can be synthesized by the condensation of 2-aminopyridines with α-bromoketones under microwave irradiation. This method is solvent- and catalyst-free, making it environmentally friendly. It is also reasonably fast, very clean, high yielding, and simple to work up.

Scientific Research Applications

3. Antitumor Activity

• Summary of Application: Derivatives of 2-aminopyridine and imidazo[1,2-a]pyridine have been characterized with regard to a broad spectrum of biological effects, including antitumor activity.
• Results or Outcomes: While the specific results or outcomes would depend on the specific derivative and tumor type, in general, some derivatives of 2-aminopyridine and imidazo[1,2-a]pyridine have shown promising antitumor activity.

4. Fluorescent Probes

• Summary of Application: Imidazo[1,2-a]pyridine derivatives have been used as fluorescent probes for in vitro and in vivo determination of mercury and iron ions.
• Results or Outcomes: While the specific results or outcomes would depend on the specific derivative and ions, in general, some imidazo[1,2-a]pyridine derivatives have shown promise as fluorescent probes for the detection of mercury and iron ions.

5. Light-Sensitive Dyes

• Summary of Application: Imidazo[1,2-a]pyridine derivatives have been used as light-sensitive dyes.
• Results or Outcomes: While the specific results or outcomes would depend on the specific derivative and application, in general, some imidazo[1,2-a]pyridine derivatives have shown promise as light-sensitive dyes.

6. Pesticides and Fungicides

• Summary of Application: Imidazo[1,2-a]pyridine derivatives have been used as pesticides and fungicides.
• Results or Outcomes: While the specific results or outcomes would depend on the specific derivative and pests or fungi, in general, some imidazo[1,2-a]pyridine derivatives have shown promise as pesticides and fungicides.

Synthesis routes and methods I

Procedure details

Note that 7-hydroxy-N,2-dimethylimidazo[1,2-α]pyridine-3-carboxamide 111-B was obtained by the following procedure. To a solution of 4-methoxypyridin-2-amine (prepared as in Org. Prep. & Proc. Int., 29, 1, 117-122, 1997) 2.8 g, 22.6 mmol in ethanol (100 ml) was added ethyl 2-chloro-3-oxobutanoate (6.2 ml, 45.2 mmol) and the resulting solution heated to reflux for 16 hours under a nitrogen atmosphere. The solvents were removed in-vacuo and the yellow solid was titrated with dichloromethane to extract the crude product. The dichloromethane extracts were concentrated and purified by flash chromatography (eluting with ethyl acetate) to yield ethyl 7-methoxy-2-methylimidazo[1,2-α]pyridine-3-carboxylate, 2 g, 38%, as a yellow solid.

Synthesis routes and methods II

Procedure details

A mixture of 4-methoxy-2-aminopyridine (1.07 g, 8.6 mmol) and ethyl 2-chloroacetoacetate (5.4 g) in EtOH (50 mL) was refluxed for 24 h. The reaction mixture was then concentrated to half its volume, extracted with CH2Cl2, washed with brine and then water, and dried over anhydrous MgSO4. The solvent was removed in vacuo and the residue was purified on a silica gel column eluting with EtOAc and then MeOH/CH2Cl2 (1:9) to give ethyl 7-methoxy-2-methylimidazo[1,2-a]pyridine-3-carboxylate (2.71 g, 90%).